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Cat. No.: B6274968 Get Quote

The primary mechanism by which OGA inhibitors exert their effect is through the blockade of

the O-GlcNAcase enzyme. This action prevents the removal of O-GlcNAc from target proteins,

leading to a global increase in O-GlcNAcylation levels within the cell. On the tau protein, this

increased O-GlcNAcylation can directly compete with or allosterically inhibit phosphorylation at

specific serine and threonine residues, thereby reducing the extent of pathological

hyperphosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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